Cas no 173159-49-4 (5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole)

• Product Name: 5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole
• CAS No: 173159-49-4
• MF: C₆HCl₂N₃O₄
• MW: 249.995838880539
• CID: 2782201
• PubChem ID: 15225202
• Update Time: 2025-04-21

5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• DTXCID70521030
• 173159-49-4
• 5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole
• 4-nitro-5,7-dichlorobenzofuroxane
• DTXSID00570258

• Inchi： 1S/C6HCl2N3O4/c7-2-1-3(8)6-4(5(2)10(12)13)9-15-11(6)14/h1H
• InChI Key： PEFKTHMXXJZUAA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C2C1=[N+]([O-])ON=2)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.9344109Da
• Monoisotopic Mass: 248.9344109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.3Ų